Cas no 100242-49-7 (b-D-allo-Octofuranuronic acid,1-(6-amino-9H-purin-9-yl)-3,6-anhydro-6-C-carboxy-1,5,7-trideoxy- (9CI))

• Product Name: b-D-allo-Octofuranuronic acid,1-(6-amino-9H-purin-9-yl)-3,6-anhydro-6-C-carboxy-1,5,7-trideoxy- (9CI)
• CAS No: 100242-49-7
• MF: C₁₄H₁₅N₅O₇
• MW: 365.298202753067
• CID: 150319
• PubChem ID: 127506
• Update Time: 2025-04-19

b-D-allo-Octofuranuronic acid,1-(6-amino-9H-purin-9-yl)-3,6-anhydro-6-C-carboxy-1,5,7-trideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-allo-Octofuranuronic acid,1-(6-amino-9H-purin-9-yl)-3,6-anhydro-6-C-carboxy-1,5,7-trideoxy- (9CI)
• 2-(6-aminopurin-9-yl)-5-(carboxymethyl)-3-hydroxy-3,3a,6,6a-tetrahydro-2H-furo[3,2-b]furan-5-carboxylic acid
• griseolic acid C
• 9-(3,6-anhydro-6-carboxy-5,7-dideoxyoctofuranuronosyl)-9H-purin-6-amine
• beta-D-allo-Octofuranuronic acid, 1-(6-amino-9H-purin-9-yl)-3,6-anhydro-6-C-carboxy-1,5,7-trideoxy-
• DTXSID00905288
• 100242-49-7

• Inchi： 1S/C14H15N5O7/c15-10-7-11(17-3-16-10)19(4-18-7)12-8(22)9-5(25-12)1-14(26-9,13(23)24)2-6(20)21/h3-5,8-9,12,22H,1-2H2,(H,20,21)(H,23,24)(H2,15,16,17)
• InChI Key： JSIJXGJOXVPSCW-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(CC(=O)O)CC2C1C(C(N1C=NC3C(N)=NC=NC1=3)O2)O

Computed Properties

• Exact Mass: 365.09725
• Monoisotopic Mass: 365.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 2.14
• Boiling Point: 847.2°Cat760mmHg
• Flash Point: 466.2°C
• Refractive Index: 1.903
• PSA: 182.91
• LogP: -0.66500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Glycosylamines